Cas no 1903305-27-0 (benzyl N-{4-(5-cyanopyridin-2-yl)oxycyclohexyl}carbamate)

• Product Name: benzyl N-{4-(5-cyanopyridin-2-yl)oxycyclohexyl}carbamate
• CAS No: 1903305-27-0
• MF: C₂₀H₂₁N₃O₃
• MW: 351.399044752121
• CID: 5619026
• PubChem ID: 92096101
• Update Time: 2025-06-08

benzyl N-{4-(5-cyanopyridin-2-yl)oxycyclohexyl}carbamate Chemical and Physical Properties

Names and Identifiers

• F6483-2060
• benzyl ((1r,4r)-4-((5-cyanopyridin-2-yl)oxy)cyclohexyl)carbamate
• benzyl N-{4-[(5-cyanopyridin-2-yl)oxy]cyclohexyl}carbamate
• 1903305-27-0
• EN300-28298636
• benzyl N-{4-(5-cyanopyridin-2-yl)oxycyclohexyl}carbamate

• Inchi： 1S/C20H21N3O3/c21-12-16-6-11-19(22-13-16)26-18-9-7-17(8-10-18)23-20(24)25-14-15-4-2-1-3-5-15/h1-6,11,13,17-18H,7-10,14H2,(H,23,24)
• InChI Key： VHJGNWMPFZWPHD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CN=1)C1CCC(CC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 351.15829154g/mol
• Monoisotopic Mass: 351.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.2Ų

Additional information on benzyl N-{4-(5-cyanopyridin-2-yl)oxycyclohexyl}carbamate

Benzyl N-{4-(5-Cyanopyridin-2-yl)oxycyclohexyl}carbamate (CAS No. 1903305-27-0): A Comprehensive Overview

Benzyl N-{4-(5-cyanopyridin-2-yl)oxycyclohexyl}carbamate (CAS No. 1903305-27-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of benzyl N-{4-(5-cyanopyridin-2-yl)oxycyclohexyl}carbamate is composed of a benzyl carbamate moiety linked to a cyclohexane ring substituted with a 5-cyanopyridin-2-yl oxy group. This intricate structure imparts the compound with a combination of aromatic and heterocyclic functionalities, which are crucial for its biological activities. The presence of the cyano group in the pyridine ring enhances the compound's electronic properties, making it an attractive candidate for drug development.

In terms of synthesis, benzyl N-{4-(5-cyanopyridin-2-yl)oxycyclohexyl}carbamate can be prepared through a multi-step process involving the reaction of 5-cyanopyridin-2-ol with cyclohexanone to form the corresponding oxime, followed by condensation with benzyl isocyanate. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, facilitating its use in both academic and industrial settings.

The biological activities of benzyl N-{4-(5-cyanopyridin-2-yl)oxycyclohexyl}carbamate have been extensively studied in various preclinical models. One of the most notable findings is its potent anti-inflammatory effects. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Additionally, benzyl N-{4-(5-cyanopyridin-2-yl)oxycyclohexyl}carbamate has demonstrated significant antioxidant properties. Studies have revealed that it can scavenge reactive oxygen species (ROS) and protect cells from oxidative stress-induced damage. This property is particularly relevant in conditions such as neurodegenerative disorders and cardiovascular diseases, where oxidative stress plays a critical role in disease progression.

Recent research has also explored the neuroprotective effects of benzyl N-{4-(5-cyanopyridin-2-yl)oxycyclohexyl}carbamate. In vitro and in vivo studies have shown that this compound can reduce neuronal cell death and improve cognitive function in animal models of Alzheimer's disease. These findings suggest that benzyl N-{4-(5-cyanopyridin-2-yl)oxycyclohexyl}carbamate may have therapeutic potential in neurodegenerative disorders.

The pharmacokinetic properties of benzyl N-{4-(5-cyanopyridin-2-yl)oxycyclohexyl}carbamate have been evaluated to assess its suitability as a drug candidate. Preclinical studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and a reasonable half-life, which are essential characteristics for a successful therapeutic agent.

In terms of safety, initial toxicological studies have indicated that benzyl N-{4-(5-cyanopyridin-2-yl)oxycyclohexyl}carbamate is well-tolerated at therapeutic doses. However, further investigations are required to fully understand its long-term safety profile and potential side effects.

The future prospects for benzyl N-{4-(5-cyanopyridin-2-yl)oxycyclohexyl}carbamate are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various diseases, including inflammatory conditions and neurodegenerative disorders. Additionally, researchers are exploring potential combination therapies involving this compound to enhance its therapeutic benefits.

In conclusion, benzyl N-{4-(5-cyanopyridin-2-yl)oxycyclohexyl}carbamate (CAS No. 1903305-27-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an exciting candidate for further development and clinical application.